Cas no 35224-88-5 (1H-1,2,3-Triazol-1-amine, 4-(3-bromophenyl)-)

1H-1,2,3-Triazol-1-amine, 4-(3-bromophenyl)- structure
35224-88-5 structure
Product Name:1H-1,2,3-Triazol-1-amine, 4-(3-bromophenyl)-
CAS No:35224-88-5
MF:C8H7BrN4
MW:239.071979761124
CID:1476531
Update Time:2024-08-24

1H-1,2,3-Triazol-1-amine, 4-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazol-1-amine, 4-(3-bromophenyl)-
    • 1-Amino-4-(m-bromphenyl)-1,2,3-triazol
    • Inchi: 1S/C8H7BrN4/c9-7-3-1-2-6(4-7)8-5-13(10)12-11-8/h1-5H,10H2
    • InChI Key: VXAFHWFVWUVXDQ-UHFFFAOYSA-N
    • SMILES: N1(N)C=C(C2=CC=CC(Br)=C2)N=N1

Computed Properties

  • Exact Mass: 237.98551

Experimental Properties

  • Density: 1.78±0.1 g/cm3(Predicted)
  • Boiling Point: 411.3±37.0 °C(Predicted)
  • PSA: 56.73
  • pka: -0.69±0.70(Predicted)
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